![molecular formula C16H22ClNO3 B3109898 Methyl (1-(4-chlorophenyl)pent-4-en-2-yl)(ethoxymethyl)carbamate CAS No. 177707-16-3](/img/structure/B3109898.png)
Methyl (1-(4-chlorophenyl)pent-4-en-2-yl)(ethoxymethyl)carbamate
Overview
Description
Methyl (1-(4-chlorophenyl)pent-4-en-2-yl)(ethoxymethyl)carbamate, with the chemical formula C13H16ClNO2, is a carbamate compound. It is characterized by its solid physical form and is typically stored in a refrigerator . The compound’s IUPAC name is methyl (1-(4-chlorophenyl)pent-4-en-2-yl)carbamate. Its molecular weight is approximately 253.73 g/mol .
Molecular Structure Analysis
Physical And Chemical Properties Analysis
- Safety Information : Hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
Scientific Research Applications
Drug Development
The compound can be used in drug development. Its structure can be modified to create new drugs with desired properties. For example, chalcones, a class of compounds similar to this one, show promise as chemotherapeutic agents for the treatment of leishmaniasis .
Antifungal Properties
The compound has potential antifungal properties . It can be used to develop new antifungal agents, which can be used in agriculture to protect crops from fungal diseases .
Anticancer Research
Similar compounds have shown pronounced anticancer activity . Therefore, this compound could potentially be used in anticancer research to develop new treatments .
Antiviral Research
Compounds similar to this one have shown anti-HIV and antiviral activity . This suggests that this compound could potentially be used in antiviral research .
Antimalarial Research
Similar compounds have shown antimalarial activity . This suggests that this compound could potentially be used in antimalarial research .
Antihypertensive Research
Similar compounds have shown antihypertensive activity . This suggests that this compound could potentially be used in antihypertensive research .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl N-[1-(4-chlorophenyl)pent-4-en-2-yl]-N-(ethoxymethyl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClNO3/c1-4-6-15(11-13-7-9-14(17)10-8-13)18(12-21-5-2)16(19)20-3/h4,7-10,15H,1,5-6,11-12H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUKFXVGYJPDTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCN(C(CC=C)CC1=CC=C(C=C1)Cl)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (1-(4-chlorophenyl)pent-4-en-2-yl)(ethoxymethyl)carbamate |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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